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Cat. No.: B1207669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nitrosyl cyanide (ONCN), a reactive blue-green gas, has garnered interest in various

chemical contexts, including as a dienophile in organic synthesis and as a putative

intermediate in certain biological processes. This technical guide provides a comprehensive

overview of the stability of nitrosyl cyanide at room temperature, its synthesis, and its key

physicochemical properties, with a focus on quantitative data and detailed experimental

methodologies.

Stability at Room Temperature
Nitrosyl cyanide is moderately stable at room temperature. When stored in a glass vessel, it

can persist as a blue-green gas for several hours before decomposition.[1] However, it is

generally prepared at low temperatures and used in situ for subsequent reactions due to its

inherent reactivity and potential for decomposition. The impure gas has been reported to be

explosive below -20°C.
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Physicochemical and Spectroscopic Data
A summary of the key quantitative data for nitrosyl cyanide is presented in the tables below

for easy reference and comparison.

Table 1: General Properties of Nitrosyl Cyanide

Property Value Reference

Chemical Formula CN₂O [2]

Molar Mass 56.0235 g/mol [2]

Appearance Blue-green gas [3]

Boiling Point -40 °C (233 K)

Table 2: Spectroscopic Data for Nitrosyl Cyanide

Spectroscopic Parameter Value Reference

UV-Vis λmax 738 nm [3]

C≡N Stretch (IR) 2177.5 cm⁻¹ [3]

N=O Stretch (IR) 1484.3 cm⁻¹ [3]

C-N Stretch (IR) 820.0 cm⁻¹ [3]

N=C-N Bend (IR) 583.3 cm⁻¹ [3]

Table 3: Thermodynamic Data for Nitrosyl Cyanide

Thermodynamic Property Value Reference

C-N Bond Dissociation Energy
28.8 ± 2.5 kcal/mol (120.5 ±

11.5 kJ/mol)
[4]
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The primary and most cited method for the synthesis of nitrosyl cyanide is the reaction of

nitrosyl chloride with silver cyanide at low temperatures.

Synthesis of Nitrosyl Cyanide
Principle:

This method involves the reaction of nitrosyl chloride (NOCl) with silver cyanide (AgCN) in a

low-temperature environment to produce nitrosyl cyanide gas and solid silver chloride as a

byproduct.

Materials:

Nitrosyl chloride (NOCl)

Finely powdered, dry silver cyanide (AgCN)

Reaction vessel (e.g., a flask or a series of U-tubes)

Low-temperature bath (e.g., dry ice/acetone, -78 °C)

Inert gas (optional, for creating an inert atmosphere)

Stirring apparatus

Procedure:

Place finely powdered, dry silver cyanide into the reaction vessel.

Evacuate the vessel or create an inert atmosphere.

Cool the reaction vessel to a low temperature, typically between -60 °C and -20 °C.[1]

Introduce nitrosyl chloride into the reaction vessel. This can be done by condensing gaseous

NOCl onto the cooled AgCN.[1]

Allow the mixture to warm gradually while stirring vigorously.

Nitrosyl cyanide will be generated as a blue-green gas, which will fill the reaction vessel.[1]
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Caution: Careful attention to the reaction conditions is necessary to avoid explosions,

particularly with impure nitrosyl cyanide.[5]

Reaction Workflows and Logical Relationships
The synthesis of nitrosyl cyanide can be represented as a straightforward chemical reaction.

The following diagram illustrates the experimental workflow for its preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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